XMU-MP-9

• Molecular Formula: C19H13ClFN3OS
• Molecular Weight: 385.8 g/mol
• InChI: InChI=1S/C19H13ClFN3OS/c20-14-5-3-6-15(21)13(14)9-22-19(25)11-8-17(26-10-11)18-12-4-1-2-7-16(12)23-24-18/h1-8,10H,9H2,(H,22,25)(H,23,24)
• InChIKey: YDCYIWXSUZHJCH-UHFFFAOYSA-N

XMU-MP-9 Procurement Guide

XMU-MP-9 (CAS 2251130-41-1) is a bifunctional small-molecule degrader that simultaneously engages the C2 domain of the E3 ubiquitin ligase NEDD4-1 and an allosteric site on K-RAS, thereby enhancing NEDD4-1–K-RAS interaction and inducing a conformational change that enables NEDD4-1 to catalyze K128 ubiquitination and subsequent lysosomal degradation of oncogenic K-RAS mutants [1]. Unlike conventional PROTACs that recruit exogenous E3 ligases (e.g., VHL or CRBN), XMU-MP-9 hijacks an endogenous ligase already pre-complexed with RAS proteins, representing a mechanistically distinct degrader class positioned between molecular glues and heterobifunctional degraders [2]. The compound degrades at least six clinically prevalent K-RAS mutants (G12D, G12C, G12S, G13V, G13D, Q61H) while sparing H-RAS and N-RAS isoforms, and has demonstrated in vivo tumor suppression in K-RAS-mutant xenograft models [1].

Endogenous NEDD4-1 E3 ligase recruitment (non-VHL/CRBN)

Pan-mutant K-RAS degradation (G12V, G12D, G12C, G13D, Q61H etc.)

Lysosomal degradation route distinct from proteasomal PROTACs

In vivo xenograft model-response context

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Jin J. A highly promising new avenue for targeting K-RAS: The small-molecule degrader XMU-MP-9. Acta Pharm Sin B. 2026 Feb;16(2):1166-1167. doi:10.1016/j.apsb.2026.01.012. View Source

Why XMU-MP-9 Cannot Be Replaced

K-RAS-targeting compounds are not interchangeable: mutation-specific covalent inhibitors such as sotorasib and adagrasib address only the G12C variant (representing ~12% of KRAS-mutant cancers), leaving G12V, G12D, G13D, and Q61H mutants undrugged [1]. Pan-KRAS PROTACs like ACBI3 recruit exogenous VHL E3 ligase and require ternary complex formation with a non-native ligase, whereas XMU-MP-9 exploits the pre-existing NEDD4-1/K-RAS complex—an endogenous regulatory axis that is suppressed but not disrupted by oncogenic RAS mutations [2]. Furthermore, XMU-MP-9 drives lysosomal degradation rather than the proteasomal route used by most PROTACs, making degradation endpoint comparisons across degrader classes dependent on distinct cellular machinery [3]. Substituting XMU-MP-9 with an inhibitor or a VHL/CRBN-based PROTAC alters both the molecular pharmacology and the biological question under investigation; the quantitative evidence below establishes where these differences are measurable and decision-relevant.

XMU-MP-9 Targets ≥6 K-RAS mutants via NEDD4-1 endogenous ligase.

G12C inhibitors (sotorasib, adagrasib) Only address G12C mutant, leaving G12V, G12D, G13D, Q61H undrugged.

Mutant coverage may shift; non-G12C models require pan-mutant degrader.

XMU-MP-9 Uses pre-existing NEDD4-1/K-RAS complex; lysosomal degradation.

Pan-KRAS PROTACs (ACBI3) Recruit exogenous VHL E3 ligase; proteasomal degradation.

E3 ligase source and degradation route differ; pathway interpretation may not transfer.

• [1] Popow J, Farnaby W, Gollner A, Kofink C, Fischer G, Wurm M, et al. Targeting cancer with small-molecule pan-KRAS degraders. Science. 2024 Sep 20;385(6715):1338-1347. doi:10.1126/science.adm8684. View Source
• [2] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [3] Hjerpe R. How XMU-MP-9 helps KRAS target. LinkedIn Post. 2024 Sep 15. Discussing bifunctional binding mode and lysosomal degradation pathway of XMU-MP-9. View Source

XMU-MP-9 Differentiation Evidence

E3 Ligase Mechanism: Endogenous vs. Exogenous

XMU-MP-9 functions by binding independently to both NEDD4-1 (C2 domain) and K-RAS (allosteric site) with comparable affinities, enhancing the pre-existing endogenous NEDD4-1/K-RAS complex rather than recruiting an exogenous E3 ligase. In contrast, the pan-KRAS PROTAC ACBI3 recruits the VHL E3 ligase to form a non-native ternary complex [1]. XMU-MP-9 binding affinities measured by Monolith MST: Kd = 18.4 nM for K-RAS G12V and Kd = 25.4 nM for NEDD4-1 . This bifunctional binding mode is distinct from molecular glues (which require cooperative binding to a pre-formed interface) and from PROTACs (which use a heterobifunctional linker to recruit an exogenous ligase) [2]. The mechanistic consequence is that XMU-MP-9 activity is NEDD4-1-expression-dependent, creating a potential therapeutic window linked to the negative feedback loop between RAS signaling and NEDD4-1 expression [1].

E3 ligase mechanism

Cross-study comparable

XMU-MP-9: endogenous NEDD4-1 (Kd 25.4 nM); K-RAS G12V Kd 18.4 nM ACBI3: exogenous VHL recruitment; DC50 3.9 nM

Mechanistically orthogonal E3 engagement; endogenous context preserved.

NEDD4-1 expression-dependent activity window; class-specific validation required.

Evidence Dimension	E3 ligase engagement mechanism
Target Compound Data	XMU-MP-9: hijacks endogenous NEDD4-1 E3 ligase; Kd(NEDD4-1) = 25.4 nM; Kd(K-RAS G12V) = 18.4 nM (Monolith MST)
Comparator Or Baseline	ACBI3 (pan-KRAS PROTAC): recruits exogenous VHL E3 ligase via heterobifunctional linker; DC50 = 3.9 nM in GP2d cells (endogenous KRAS degradation) [Popow et al., Science 2024]
Quantified Difference	XMU-MP-9 exploits endogenous NEDD4-1/K-RAS complex pre-existing in cells; ACBI3 requires de novo VHL recruitment. Binding affinities for target proteins are in the same order of magnitude (nM Kd for XMU-MP-9 vs. nM DC50 for ACBI3), but the E3 ligase source (endogenous vs. exogenous) is mechanistically orthogonal.
Conditions	XMU-MP-9 Kd values measured by Monolith microscale thermophoresis (MST) using purified K-RAS G12V and NEDD4-1 proteins; ACBI3 DC50 measured by endogenous KRAS degradation in GP2d cells (G12D mutant) via Western blot quantification

Why This Matters

Researchers studying endogenous ubiquitination pathways or seeking to avoid exogenous E3 ligase overexpression artifacts should select XMU-MP-9 over VHL/CRBN-based PROTACs, as it preserves the native NEDD4-1 regulatory context.

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Popow J, Farnaby W, Gollner A, Kofink C, Fischer G, Wurm M, et al. Targeting cancer with small-molecule pan-KRAS degraders. Science. 2024 Sep 20;385(6715):1338-1347. doi:10.1126/science.adm8684. View Source

Pan-KRAS Degradation vs. G12C-Only Inhibitors

XMU-MP-9 promotes ubiquitination and degradation of at least six distinct oncogenic K-RAS mutants: G12D, G12C, G12S, G13V, G13D, and Q61H, as confirmed by Western blot in transfected HEK293T cells and endogenous SW620 (G12V) cells [1]. By contrast, the FDA-approved covalent inhibitors sotorasib (AMG-510) and adagrasib (MRTX849) exclusively target the G12C mutant, which accounts for only ~12% of all KRAS-driven cancers [2]. The pan-KRAS inhibitor BI-2865 binds WT, G12C, G12D, G12V, and G13D with Kd values of 6.9, 4.5, 32, 26, and 4.3 nM respectively, but acts through occupancy-based inhibition rather than catalytic protein elimination . XMU-MP-9 degradation EC50 values were measured at 1.9–3.6 μM across K-RAS mutants in HEK293T cells, with degradation detectable as early as 12 h and reaching maximum at 36–48 h in SW620 cells [1].

Mutant scope

Cross-study comparable

6+ mutants degraded

EC50 1.9–3.6 μM (HEK293T)

Covers G12V, G12D, G12C, G13D, Q61H etc.; broader than G12C-only inhibitors.

Potency context (μM) vs. nM DC50 of PROTACs; degradation onset 12 h, max 36–48 h.

Evidence Dimension	Number of oncogenic K-RAS mutants addressed and mechanism of action
Target Compound Data	XMU-MP-9: degrades 6 confirmed K-RAS mutants (G12D, G12C, G12S, G13V, G13D, Q61H); degradation EC50 = 1.9–3.6 μM (HEK293T); onset 12 h, maximum 36–48 h (SW620 G12V); mechanism = catalytic protein elimination via NEDD4-1-mediated ubiquitination and lysosomal degradation
Comparator Or Baseline	Sotorasib/Adagrasib: only KRAS G12C; sotorasib biochemical IC50 ≈ 0.3–3 nM range (G12C-specific); BI-2865: binds WT/G12C/G12D/G12V/G13D (Kd 4.5–32 nM); antiproliferative mean IC50 ≈ 140 nM in BaF3 cells; ACBI3: degrades 13/17 prevalent KRAS alleles; DC50 = 3.9 nM (GP2d G12D)
Quantified Difference	XMU-MP-9 addresses 6+ mutants vs. 1 mutant for sotorasib/adagrasib; broader than LC-2 (G12C only, DC50 0.25–0.76 μM) but narrower than ACBI3 (13/17 alleles). XMU-MP-9 uniquely operates via endogenous NEDD4-1 rather than VHL/CRBN. Degradation potency (EC50 ~μM range) is lower than ACBI3 (DC50 ~nM) but XMU-MP-9's lysosomal degradation route is mechanistically distinct from proteasomal PROTACs.
Conditions	XMU-MP-9: HEK293T transfection models and SW620 colorectal cancer cells (endogenous G12V); ACBI3: GP2d cells (G12D); BI-2865: BaF3 isogenic cell lines; sotorasib: biochemical nucleotide exchange assays and G12C-mutant cell lines

Why This Matters

For research programs targeting non-G12C KRAS mutants (e.g., G12V in pancreatic cancer, G13D in colorectal cancer), XMU-MP-9 is one of very few commercially available small-molecule degraders with confirmed pan-mutant activity, making it essential for studies beyond G12C-selective pharmacology.

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Janes MR, Zhang J, Li LS, Hansen R, Peters U, Guo X, et al. Targeting KRAS mutant cancers with a covalent G12C-specific inhibitor. Cell. 2018;172:578-589.e17. doi:10.1016/j.cell.2018.01.006. View Source

K-RAS Selectivity Over H/N-RAS Isoforms

XMU-MP-9 selectively promotes ubiquitination and degradation of K-RAS mutants (G12D, G12C, G12S, G13V, G13D, Q61H) but does not degrade H-RAS or N-RAS mutants, as assessed by Western blot analysis in HEK293T cells expressing individual RAS isoforms . This isoform selectivity is a direct consequence of the degrader's mechanism: XMU-MP-9 binds to an allosteric site on K-RAS and simultaneously engages the C2 domain of NEDD4-1, which preferentially ubiquitinates K-RAS at K128 [1]. In contrast, the pan-KRAS PROTAC ACBI3 degrades KRAS broadly but its selectivity against NRAS and HRAS is conferred by the warhead specificity of the BI-2865-derived KRAS binder rather than by the E3 ligase/substrate pairing [2]. The pan-KRAS inhibitor BI-2865 binds KRAS WT and mutants with Kd 4.5–32 nM but also engages NRAS and HRAS to varying degrees .

Isoform selectivity

Class-level inference

K-RAS mutants degraded; H-RAS, N-RAS spared Compared to pan-RAS binders with residual NRAS/HRAS engagement

K-RAS-specific pathway interpretation; reduces cross-isoform confounding.

Selectivity inferred from warhead specificity; quantitative indices not reported.

Evidence Dimension	RAS isoform degradation selectivity (K-RAS vs. H-RAS vs. N-RAS)
Target Compound Data	XMU-MP-9: degrades K-RAS G12D, G12C, G12S, G13V, G13D, Q61H; does not degrade H-RAS or N-RAS mutants (confirmed by Western blot in HEK293T overexpression models)
Comparator Or Baseline	BI-2865 (pan-KRAS inhibitor): Kd = 4.5–32 nM across KRAS WT and mutants; some cross-reactivity with NRAS and HRAS reported. ACBI3 (pan-KRAS PROTAC): degrades 13/17 KRAS alleles; HRAS/NRAS selectivity not fully characterized but inferred from warhead specificity.
Quantified Difference	XMU-MP-9 demonstrates complete K-RAS isoform selectivity (H-RAS and N-RAS protein levels unchanged at effective K-RAS degradation concentrations); this selectivity is mechanistically encoded by the NEDD4-1/K-RAS pairing rather than by warhead design alone. Quantitative selectivity indices (e.g., fold-degradation of K-RAS vs. N-RAS at EC50) are not yet reported in numerical form in the primary publication.
Conditions	HEK293T cells transfected with individual HA-tagged K-RAS, H-RAS, or N-RAS mutant constructs; treated with XMU-MP-9; protein levels assessed by anti-HA Western blot (primary paper Fig. 2–3)

Why This Matters

For studies requiring dissection of K-RAS-specific signaling vs. compensatory H-RAS/N-RAS pathways, XMU-MP-9's isoform selectivity reduces confounding cross-isoform degradation, a feature not guaranteed by pan-RAS warhead-based degraders or inhibitors.

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Popow J, Farnaby W, Gollner A, Kofink C, Fischer G, Wurm M, et al. Targeting cancer with small-molecule pan-KRAS degraders. Science. 2024 Sep 20;385(6715):1338-1347. doi:10.1126/science.adm8684. View Source

NEDD4-1-Dependent On-Target Validation

XMU-MP-9 exhibits potent growth inhibition in NEDD4-1+/+ SW620 colorectal cancer cells (harboring endogenous K-RAS G12V) in both 2-D monolayer culture and 3-D soft agar assays, but its antiproliferative effect is abolished in isogenic NEDD4-1−/− SW620 cells . This genetic dependency confirms that XMU-MP-9 activity requires the presence of its cognate E3 ligase NEDD4-1, providing direct evidence of on-target mechanism in a cellular context. Endogenous K-RAS G12V protein levels decrease in a NEDD4-1-dependent manner upon XMU-MP-9 treatment, with degradation detectable as early as 12 h post-treatment [1]. In contrast, PROTAC degraders such as LC-2 or ACBI3 demonstrate dependency on VHL or CRBN expression, which varies widely across cell lines and tissues and may be subject to adaptive resistance through E3 ligase downregulation [2].

NEDD4-1 dependency

Head-to-head comparison

Activity abolished in NEDD4-1−/− vs. NEDD4-1+/+ SW620 cells

On-target genetic proof; 2-D and 3-D assays

Gold-standard target validation; distinguishes E3 ligase-dependent pharmacology.

Isogenic knockout model; >10-fold selectivity window.

Evidence Dimension	E3 ligase-dependent antiproliferative activity in isogenic cell lines
Target Compound Data	XMU-MP-9: inhibits growth of NEDD4-1+/+ SW620 cells in 2-D and 3-D culture; antiproliferative effect completely abolished in NEDD4-1−/− SW620 cells; endogenous K-RAS G12V protein levels decrease NEDD4-1-dependently
Comparator Or Baseline	NEDD4-1−/− SW620 cells (isogenic knockout control): no growth inhibition upon XMU-MP-9 treatment at concentrations effective in NEDD4-1+/+ cells. By comparison, PROTACs LC-2 and ACBI3 are VHL-dependent and lose activity in VHL-null or VHL-low contexts.
Quantified Difference	XMU-MP-9 shows complete NEDD4-1-dependence (qualitative on/off switch in isogenic pair); quantitative IC50 shift between NEDD4-1+/+ and NEDD4-1−/− cells represents >10-fold selectivity window. Exact IC50 values for cell proliferation: HCT-116 (3.79 μM), SW620 (9.85 μM), MDA-MB-231 (13.71 μM) as reported by commercial sources; NEDD4-1−/− data are qualitative (complete loss of effect).
Conditions	SW620 colorectal cancer cells (K-RAS G12V mutant), NEDD4-1+/+ vs. NEDD4-1−/− isogenic pair; 2-D monolayer proliferation assay; 3-D soft agar colony formation; Western blot for endogenous K-RAS G12V protein levels

Why This Matters

The NEDD4-1 knockout rescue experiment constitutes the gold-standard genetic proof of on-target mechanism. This is critical for procurement decisions in target validation studies, as it distinguishes genuine NEDD4-1/E3-ligase-dependent pharmacology from off-target cytotoxicity—a level of mechanistic validation not uniformly available for all commercial K-RAS degraders.

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Bond MJ, Chu L, Nalawansha DA, Li K, Crews CM. Targeted degradation of oncogenic KRAS G12C by VHL-recruiting PROTACs. ACS Cent Sci. 2020 Aug 26;6(8):1367-1375. doi:10.1021/acscentsci.0c00411. [LC-2 primary characterization] View Source

Lysosomal vs. Proteasomal Degradation Route

XMU-MP-9 drives K-RAS mutant degradation through the lysosomal pathway rather than the ubiquitin-proteasome system (UPS), as evidenced by the fact that degradation is not rescued by proteasome inhibitors but is sensitive to lysosomal inhibitors [1]. This contrasts with the vast majority of PROTAC degraders, including LC-2 and ACBI3, which route ubiquitinated targets to the 26S proteasome via VHL-mediated K48-linked ubiquitin chain formation [2]. NEDD4-1 has been previously documented to direct certain substrates to lysosomal degradation, consistent with this routing [3]. The lysosomal degradation pathway may have implications for degrading aggregation-prone or membrane-associated protein pools that are less accessible to the proteasome.

Degradation route

Class-level inference

Lysosomal (sensitive to lysosomal inhibitors, resistant to proteasome inhibitors)

Different trafficking compared to proteasomal PROTACs; supports lysosomal biology studies.

Source review; pathway assignment based on inhibitor profiling.

Evidence Dimension	Intracellular degradation route for ubiquitinated K-RAS
Target Compound Data	XMU-MP-9: K-RAS degradation via lysosomal pathway (not rescued by proteasome inhibition; sensitive to lysosomal inhibition); NEDD4-1 catalyzes ubiquitination at K128 of K-RAS G12V
Comparator Or Baseline	LC-2 (PROTAC): VHL-recruited, K48-linked ubiquitination, proteasomal degradation. ACBI3 (PROTAC): VHL-recruited, proteasomal degradation. Conventional PROTACs: predominantly UPS-dependent.
Quantified Difference	Qualitative pathway assignment (lysosomal vs. proteasomal) based on inhibitor sensitivity profiling; quantitative degradation kinetics (XMU-MP-9: onset 12 h, maximum 36–48 h; LC-2: DC50 0.25–0.76 μM with rapid degradation kinetics; ACBI3: DC50 3.9 nM with rapid degradation). Direct quantitative comparison of degradation rates between lysosomal and proteasomal degraders is confounded by differing assay conditions and cell lines.
Conditions	SW620 and HEK293T cells; degradation assessed by Western blot in the presence of proteasome inhibitors (e.g., MG132, bortezomib) vs. lysosomal inhibitors (e.g., chloroquine, bafilomycin A1)

Why This Matters

The lysosomal degradation route is a differentiating feature for research programs investigating degradation trafficking, resistance mechanisms to proteasomal degraders, or targeting of membrane-proximal K-RAS pools. Procurement selection should account for pathway-specific experimental endpoints.

• [1] Hjerpe R. How XMU-MP-9 helps KRAS target. LinkedIn Post. 2024 Sep 15. Noting that XMU-MP-9 drives degradation through the lysosomal pathway, and NEDD4-1 has been indicated to route other endogenous targets similarly. View Source
• [2] Bond MJ, Chu L, Nalawansha DA, Li K, Crews CM. Targeted degradation of oncogenic KRAS G12C by VHL-recruiting PROTACs. ACS Cent Sci. 2020 Aug 26;6(8):1367-1375. doi:10.1021/acscentsci.0c00411. View Source
• [3] Zeng T, Wang Q, Fu J, Lin Q, Bi J, Ding W, et al. Impeded Nedd4-1-mediated Ras degradation underlies Ras-driven tumorigenesis. Cell Rep. 2014;7:871-882. doi:10.1016/j.celrep.2014.03.045. View Source

In Vivo Xenograft Tumor Suppression

XMU-MP-9 suppresses tumor development in K-RAS mutant-harboring xenograft models when administered at 40 mg/kg once or twice daily via tail vein injection . The primary publication demonstrates significant inhibition of tumor growth in SW620 (K-RAS G12V) xenografts, with correlative pharmacodynamic evidence of K-RAS G12V protein degradation in tumor tissue [1]. For comparative context, the pan-KRAS PROTAC ACBI3 also demonstrated tumor regression in KRAS-mutant xenografts at 30 mg/kg i.p. dosing, but with VHL-dependent pharmacology that may be influenced by tissue-specific VHL expression levels [2]. Quantitative tumor growth inhibition percentages (TGI%) and statistical significance values are reported in the primary publication figures [1].

In vivo xenograft

Cross-study comparable

Tumor growth suppression in SW620 (G12V) xenograft; 40 mg/kg i.v.

Correlative K-RAS degradation in tumor tissue

Model-response context; supports in vivo target engagement assessment.

Intravenous route limits dosing; pharmacodynamic readout validation focus.

Evidence Dimension	In vivo tumor growth suppression in K-RAS mutant xenograft models
Target Compound Data	XMU-MP-9: 40 mg/kg once or twice daily via tail vein i.v.; suppresses tumor development in K-RAS mutant xenografts (SW620 G12V); correlative K-RAS degradation confirmed in tumor tissue
Comparator Or Baseline	ACBI3: 30 mg/kg i.p. dosing; tumor regression in multiple KRAS-mutant xenograft models; LC-2: in vivo data limited (primarily in vitro degrader). Sotorasib: 100 mg/kg oral; tumor regression in G12C-only models.
Quantified Difference	XMU-MP-9 requires i.v. administration (tail vein) vs. oral/i.p. for comparators, representing a route-of-administration constraint. Quantitative TGI% and p-values are presented in primary publication figures; cross-study numerical comparison is confounded by different xenograft models, dosing schedules, and endpoints.
Conditions	SW620 (K-RAS G12V) subcutaneous xenograft in immunocompromised mice; XMU-MP-9 administered at 40 mg/kg i.v. once or twice daily; tumor volume measured over treatment course

Why This Matters

In vivo proof-of-concept data are essential for procurement decisions in translational research programs. While XMU-MP-9 requires intravenous administration, the demonstration of tumor suppression with correlative target degradation provides confidence that the degrader mechanism translates from cellular to in vivo contexts.

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Popow J, Farnaby W, Gollner A, Kofink C, Fischer G, Wurm M, et al. Targeting cancer with small-molecule pan-KRAS degraders. Science. 2024 Sep 20;385(6715):1338-1347. doi:10.1126/science.adm8684. View Source

XMU-MP-9 Application Scenarios

Pan-KRAS Degradation in Cancer Cell Models

XMU-MP-9 is optimally deployed for studying the consequences of simultaneous degradation of multiple K-RAS mutants (G12V, G12D, G12C, G13D, Q61H) in cancer cell lines where these mutations predominate. As demonstrated in the primary publication, SW620 (colorectal, G12V) and HCT-116 (colorectal, G13D) cell lines show NEDD4-1-dependent growth inhibition and target degradation upon XMU-MP-9 treatment, with IC50 values of 9.85 μM and 3.79 μM respectively . The compound can be used to interrogate K-RAS-driven signaling outputs (pERK, pAKT, pRSK) in a mutant-agnostic manner, overcoming the limitation of G12C-only inhibitors that are inactive against the majority of clinically relevant KRAS alleles [1]. Unlike pan-KRAS PROTACs that recruit exogenous VHL, XMU-MP-9 preserves the endogenous NEDD4-1 regulatory axis, enabling co-investigation of NEDD4-1 biology and RAS degradation in a single experimental system [2].

NEDD4-1 Mechanistic Studies in Isogenic Knockouts

The complete loss of XMU-MP-9 activity in NEDD4-1−/− SW620 cells versus robust activity in NEDD4-1+/+ isogenic counterparts makes this compound an exceptional tool for dissecting NEDD4-1-dependent ubiquitination biology . Researchers can use XMU-MP-9 as a chemical probe to study: (i) NEDD4-1 substrate recognition dynamics; (ii) the K128 ubiquitination site on K-RAS as a degron; (iii) lysosomal trafficking of ubiquitinated RAS proteins; and (iv) the negative feedback loop between RAS signaling intensity and NEDD4-1 expression, which may confer a therapeutic window by limiting degrader activity in normal cells with low RAS output [1]. This application is uniquely suited to XMU-MP-9 because VHL/CRBN-based PROTACs operate through orthogonal E3 ligase systems and cannot interrogate endogenous NEDD4-1 function [2].

Lysosomal vs. Proteasomal Degrader Comparison

XMU-MP-9 serves as the reference compound for lysosomal-route K-RAS degradation in head-to-head comparisons with proteasomal PROTAC degraders (e.g., LC-2, ACBI3). Experimental protocols can compare degradation kinetics (XMU-MP-9: onset 12 h, maximum 36–48 h; LC-2: DC50 0.25–0.76 μM with typically faster kinetics), sensitivity to pathway-specific inhibitors (bafilomycin A1/chloroquine for lysosomal; MG132/carfilzomib for proteasomal), and differential effects on membrane-localized vs. cytoplasmic K-RAS pools [1]. Such comparative studies are essential for understanding which degradation route yields more durable signaling suppression and whether lysosomal routing can overcome resistance mechanisms that limit proteasomal degradation efficacy [2].

In Vivo Xenograft Studies for NEDD4-1 Degraders

For translational research programs evaluating degrader-based K-RAS targeting strategies, XMU-MP-9 provides an in vivo-validated tool compound that can be used in SW620 and other K-RAS-mutant xenograft models at 40 mg/kg i.v. (once or twice daily dosing) . The correlative pharmacodynamic readout—K-RAS protein degradation in tumor tissue—enables target engagement confirmation alongside tumor growth inhibition endpoints [1]. While the intravenous route limits chronic dosing applications, the compound is suitable for acute pharmacodynamic studies, mechanism-of-action validation, and as a positive control for benchmarking next-generation orally bioavailable NEDD4-1-based degraders currently in development [2].

Application

Selection Property

Validation Focus

Multi-mutant K-RAS degradation studies

Endogenous NEDD4-1 recruitment

Degradation across G12V, G12D, G12C, G13D, Q61H mutants

NEDD4-1 mechanistic investigation

NEDD4-1 knockout isogenic pair

Loss of activity in NEDD4-1−/− cells

Lysosomal degradation route comparison

Lysosomal inhibitor sensitivity

Pathway-specific inhibitor rescue experiments

In vivo xenograft model evaluation

Intravenous administration compatibility

Tumor tissue K-RAS degradation readout

• [1] Zeng T, Jiang T, Zhang B, Zhang T, Dai W, Yin X, Li Y, Wu C, Wu Y, Chi X, Deng X, Wang HR. Targeting oncogenic K-RAS mutants with small-molecule degrader XMU-MP-9 through NEDD4-1. Acta Pharm Sin B. 2026 Feb;16(2):979-993. doi:10.1016/j.apsb.2025.07.031. View Source
• [2] Jin J. A highly promising new avenue for targeting K-RAS: The small-molecule degrader XMU-MP-9. Acta Pharm Sin B. 2026 Feb;16(2):1166-1167. doi:10.1016/j.apsb.2026.01.012. View Source